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Compound of Interest

Compound Name: Prionanthoside

Cat. No.: B12306401

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prionanthoside, a naturally occurring coumarin glucoside, has been identified in medicinal
plants such as Viola philippica and Viola prionantha. As a member of the coumarin family, a
class of compounds known for a wide range of biological activities, Prionanthoside is a
molecule of interest for further investigation in drug discovery and development. This technical
guide provides a comprehensive overview of the known physicochemical properties of
Prionanthoside, compiled from available scientific literature.

Chemical and Physical Properties

Prionanthoside presents as a powder in its isolated form. A summary of its key chemical and
physical properties is provided in Table 1.

Table 1: Physicochemical Properties of Prionanthoside
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Property Value Source
CAS Number 161842-81-5 [1]
Molecular Formula C17H18010 [2][3]
Molecular Weight 382.32 g/mol [2][3]
Appearance Powder

Soluble in Chloroform,

Dichloromethane, Ethyl

Solubility Acetate, DMSO, Acetone,
Pyridine, Methanol, and
Ethanol.

Initial Source Viola philippica

Chemical Structure

The chemical structure of Prionanthoside is characterized by a coumarin core linked to a

glucose molecule. The systematic name for Prionanthoside is 7-[(6-O-acetyl-3-D-

glucopyranosyl)oxy]-6-hydroxy-2H-1-benzopyran-2-one.

The two-dimensional structure of Prionanthoside is illustrated below.
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Figure 1: 2D Chemical Structure of Prionanthoside.

Spectroscopic Data

Detailed spectroscopic data is essential for the unequivocal identification and characterization
of Prionanthoside. While the complete spectral data from the original isolation study is not
readily available in recent literature, a high-resolution mass spectrometry result has been

reported.

Table 2: Mass Spectrometry Data for Prionanthoside

L Mass-to-Charge
lonization Mode . lon Source
Ratio (m/z)

Negative 381.0831 [M-H]~

Experimental Protocols
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A detailed experimental protocol for the initial isolation and characterization of Prionanthoside
is not fully available in the reviewed contemporary literature. However, general methodologies
for the isolation of coumarin glucosides from plant material can be described.

General Isolation and Purification Workflow for
Coumarin Glycosides

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of coumarin glycosides from
plant sources.

Biological Activity and Signaling Pathways

While specific biological activity studies on isolated Prionanthoside are limited in the available
literature, the broader class of coumarin glucosides is known to possess various
pharmacological properties, including anti-inflammatory and antioxidant effects.

Extracts from Viola philippica, a known source of Prionanthoside, have been shown to exhibit
antioxidant and photoprotective activities. Studies on these extracts have indicated a
modulatory effect on key signaling pathways involved in inflammation and cellular stress
responses, such as the TNF, IL-17, and HIF-1 signaling pathways. However, the direct
contribution of Prionanthoside to these effects has not been explicitly determined.

Potential Anti-Inflammatory Signaling Pathways
Modulated by Coumarins
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Caption: A putative signaling pathway for the anti-inflammatory action of coumarins, suggesting
potential targets for Prionanthoside.

Conclusion

Prionanthoside is a coumarin glucoside with established basic physicochemical properties.
While its full spectral characterization and specific biological activities require further
investigation through access to primary literature and dedicated studies, its chemical class
suggests potential for anti-inflammatory and antioxidant effects. This guide provides a
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foundational repository of current knowledge to aid researchers and professionals in the fields
of natural product chemistry and drug development in their future work on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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